Copper selenide (CuSe)

• IUPAC Name: copper;selenium(2-)
• InChI: InChI=1S/Cu.Se/q+2;-2
• InChI Key: QMULOZLYOQCZOH-UHFFFAOYSA-N
• Canonical SMILES: [Cu+2].[Se-2]
• Molecular Formula: CuSe
• DSSTOX Substance ID: DTXSID501014324
• Molecular Weight: 142.52 g/mol
• CAS No.: 1317-41-5

Description

Copper selenide (CuSe), also known as copper(II) selenide, is a chemical compound composed of copper and selenium. It is a semiconductor material with a unique crystal structure that exhibits interesting electrical and optical properties. This compound is of significant interest in various fields, including materials science, electronics, and thermoelectrics.

Scientific Research Applications

Copper selenide (CuSe) has a wide range of scientific research applications:

Chemistry: It is used as a precursor for the synthesis of other copper and selenium compounds.

Biology: Copper selenide (CuSe) nanoparticles are explored for their potential use in biomedical imaging and drug delivery.

Medicine: Research is ongoing to investigate its potential as an antimicrobial agent and in cancer therapy.

Industry: Copper selenide (CuSe) is used in the production of thermoelectric materials, photovoltaic cells, and electronic devices due to its semiconducting properties.

Mechanism of Action

Copper selenide (CuSe), also known as cupric selenide, is an inorganic binary compound with a wide range of applications due to its unique properties .

Target of Action

Copper selenide primarily targets glucose and dopamine molecules for detection and monitoring . It has been used in the development of non-enzymatic glucose biosensors . It also has applications in electrocatalysis, photothermal therapy, flexible electronics, and solar cells .

Mode of Action

Copper selenide interacts with its targets through electrochemical reactions . In glucose biosensors, copper selenide can electro-oxidize glucose at different applied potentials . This interaction results in changes in the electrical properties of the sensor, allowing for the detection and monitoring of glucose levels .

Biochemical Pathways

It’s known that copper selenide’s interaction with glucose and dopamine involves electrochemical reactions . These reactions likely affect the redox state of the target molecules, leading to changes that can be detected and monitored .

Pharmacokinetics

It’s known that the properties of copper selenide can be influenced by various factors, such as the method of synthesis .

Result of Action

The primary result of copper selenide’s action is the detection and monitoring of glucose levels . Copper selenide-based biosensors have shown high sensitivity for both glucose and dopamine, with low limits of detection . This makes them promising tools for the early diagnosis of conditions like diabetes .

Action Environment

The action of copper selenide can be influenced by various environmental factors. For instance, the performance of copper selenide in thermoelectric applications can be affected by temperature . Additionally, the synthesis method and conditions can impact the morphology and size of copper selenide, which in turn can influence its properties and performance .

Biochemical Analysis

Biochemical Properties

Copper selenide has been identified as a highly efficient bifunctional sensor for co-detection of glucose and dopamine with high selectivity . As-synthesized copper selenide could electro-oxidize glucose and dopamine at different applied potentials

Cellular Effects

Copper selenide nanoparticles have been used in the degradation of imidacloprid, a neonicotinoid insecticide, from aqueous solutions to ensure a safe, pollutant-free environment

Molecular Mechanism

Copper selenide has been shown to have high thermoelectric properties, with Cu2−xSe exhibiting the highest Seebeck coefficient and lowest thermal conductivity among the three samples owing to its unique crystal structure

Temporal Effects in Laboratory Settings

Copper selenide has been synthesized using wet chemical methods . XRD, SEM, and TEM characterizations revealed that CuSe, Cu3Se2, and Cu2−xSe were prepared successfully and possessed different morphologies and sizes

Preparation Methods

Synthetic Routes and Reaction Conditions: Copper selenide (CuSe) can be synthesized using various methods, including wet chemical methods, hydrothermal synthesis, and solid-state reactions. One common approach involves the reaction of copper salts with selenium sources in an aqueous solution. For example, copper(II) sulfate and sodium selenite can react in an aqueous medium to form cupric selenide.

Industrial Production Methods: In industrial settings, cupric selenide is often produced through high-temperature solid-state reactions. This involves heating a mixture of copper and selenium powders in a controlled atmosphere to achieve the desired stoichiometry and phase purity. The reaction is typically carried out at temperatures ranging from 400°C to 600°C.

Chemical Reactions Analysis

Types of Reactions: Copper selenide (CuSe) undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Copper selenide (CuSe) can be oxidized by oxygen or other oxidizing agents to form copper oxides and selenium dioxide.

Reduction: It can be reduced by hydrogen or other reducing agents to form elemental copper and selenium.

Substitution: Copper selenide (CuSe) can react with halogens or other chalcogens to form corresponding copper halides or selenides.

Major Products Formed:

Oxidation: Copper oxides (CuO, Cu2O) and selenium dioxide (SeO2).

Reduction: Elemental copper (Cu) and selenium (Se).

Substitution: Copper halides (CuX, where X = Cl, Br, I) and other selenides.

Comparison with Similar Compounds

Copper(I) Selenide (Cu2Se): Exhibits different stoichiometry and electrical properties.

Copper(II) Sulfide (CuS): Similar in structure but contains sulfur instead of selenium.

Copper(II) Telluride (CuTe): Contains tellurium and has different thermoelectric properties.

Uniqueness: Copper selenide (CuSe) is unique due to its specific crystal structure and the balance of electrical conductivity and thermal stability, making it a promising material for flexible thermoelectric devices and other advanced applications.

Customer Q & A

Q1: What is the role of cupric selenide in enhancing the performance of thin-film solar cells?

A: Cupric selenide plays a crucial role in the fabrication of Copper Indium Gallium diSelenide (CIGSe) solar cells, particularly during the three-stage co-evaporation process. [] Introducing a secondary cupric selenide phase during the second stage promotes significant grain growth in CIGSe nanoparticles. This enhanced grain size leads to improved efficiency compared to devices solely based on CIGSe nanoparticles. For example, incorporating cupric selenide nanoparticles resulted in a 4.3% total area power conversion efficiency under AM1.5 simulated radiation, showcasing its potential for boosting solar cell performance. []

Q2: How does the presence of cupric selenide impact the structural properties of selenium nanowires?

A: Research indicates that single crystalline selenium nanowires undergo a transformation when exposed to cupric selenide formation. [] This transformation, achieved through a one-pot reaction under ambient conditions, results in the creation of polycrystalline copper selenide@polystyrene nanowires containing both cuprous selenide and cupric selenide. [] The resulting nanowires exhibit a combination of hexagonal, cubic, and orthorhombic phases of copper selenide, highlighting the structural changes induced by cupric selenide formation. []

Q3: What analytical techniques are employed to characterize and study cupric selenide materials?

A3: A range of sophisticated analytical techniques are used to characterize cupric selenide materials. These include:

• X-ray powder diffraction: This technique helps identify the crystalline phases present in the material, for instance, differentiating between hexagonal, cubic, and orthorhombic phases of copper selenide. [, ]
• Scanning transmission electron microscopy (STEM) and electron energy-loss spectroscopy (EELS): These provide insights into the material's morphology, size, and elemental composition. []
• X-ray photoelectron spectroscopy (XPS): This surface-sensitive technique offers information about the material's elemental composition and chemical states. []
• UV-vis absorption spectroscopy: This technique helps determine the optical bandgap of the material, crucial for understanding its light absorption properties. []
• Electrical conductivity and differential thermal analysis measurements: These methods are employed to investigate the reaction kinetics and phase transformations in copper selenide materials. []

Q4: Can you elaborate on the growth mechanism of copper selenide crystals?

A: Research using electron microscopy has shed light on the growth mechanism of copper selenide crystals formed through the reaction of vacuum-deposited selenium films with copper metal. [] The findings suggest that both cuprous and cupric selenide crystals exhibit unique growth patterns within the selenium films. Ribbon-shaped crystals, composed of numerous narrow crystals with twisted lattices, are observed. [] Furthermore, fan-shaped crystals emerge radially from the tips of these ribbon-shaped crystals. [] This growth pattern is attributed to the self-diffusion of copper atoms within the growing crystals, highlighting the influence of atomic-level processes on material formation.

Q5: Are there alternative methods for determining selenium content indirectly?

A: Yes, indirect methods can be utilized to determine selenium content. One such method involves a reaction with copper ions. [] Selenium(IV) reacts with a known excess of Cu2+ ions to form a cupric selenide precipitate. [] The remaining unreacted Cu2+ in the solution is then measured using Flame Atomic Absorption Spectroscopy (FAAS). [] This method allows for the indirect quantification of selenium by relating it to the amount of Cu2+ consumed during the reaction. []